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Compound of Interest

Compound Name: 4,7-Dichloro Isatin

Cat. No.: B1168652 Get Quote

An In-depth Technical Guide to the Safe Handling of 4,7-Dichloro Isatin

For researchers, scientists, and drug development professionals, the proper handling of

chemical reagents is paramount to ensuring laboratory safety and experimental integrity. This

guide provides a comprehensive overview of the safety protocols and handling precautions for

4,7-Dichloro Isatin (CAS No: 18711-13-2), a halogenated derivative of isatin commonly used

as an intermediate in organic synthesis.[1]

Chemical and Physical Properties
4,7-Dichloro Isatin is a yellow crystalline solid at room temperature.[1] Understanding its

physical properties is the first step in safe handling.
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Property Value Source(s)

CAS Number 18711-13-2 [1][2][3]

Molecular Formula C₈H₃Cl₂NO₂ [1][2][4]

Molecular Weight 216.02 g/mol [1][2][3]

Appearance Solid, Yellow crystalline solid [1]

Melting Point 250-252 °C [1][3]

Flash Point Not Applicable [3]

Solubility

Very slightly soluble in water

(0.11 g/L at 25 °C); Soluble in

methanol

[1]

Hazard Identification and Classification
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 4,7-Dichloro Isatin is classified as hazardous. It is crucial to understand these

hazards before handling the substance.
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Personal Protective Equipment (PPE)
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A stringent PPE protocol is mandatory when handling 4,7-Dichloro Isatin to prevent exposure.

The following diagram outlines the required equipment.

Required Personal Protective Equipment

Eye Protection
(Chemical safety goggles or faceshield)

Respiratory Protection
(N95 dust mask)

Hand Protection
(Chemical-resistant gloves)

Body Protection
(Lab coat / Protective clothing)

Handling 4,7-Dichloro Isatin

Click to download full resolution via product page

Caption: Required PPE for handling 4,7-Dichloro Isatin.

Experimental Protocols: Safe Handling and Storage
Adherence to strict handling and storage protocols is essential to minimize risk.

Handling Procedures
Ventilation: Always handle 4,7-Dichloro Isatin in a well-ventilated area, such as a chemical

fume hood, to minimize inhalation of dust particles.[5][6][7]

Avoid Contact: Prevent all personal contact with the substance, including inhalation and

contact with skin and eyes.[5]

Dust Formation: Avoid the formation and accumulation of dust.[8][9][10] Use procedures and

equipment that minimize dust generation.

Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[5][6] Always

wash hands thoroughly with soap and water after handling.[5][6][9] Contaminated work

clothes should be laundered separately before reuse.[5]

Storage Conditions
Container: Keep containers securely sealed and tightly closed when not in use.[5][8][9]
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Environment: Store in a dry, cool, and well-ventilated place.[5][6]

Compatibility: Store away from strong oxidizing agents.[11]

Storage Class: This chemical is classified under Storage Class 11 (Combustible Solids).[3]

Emergency Procedures
In the event of an accidental exposure, spill, or fire, the following protocols must be enacted

immediately.

First Aid Measures
The following decision pathway outlines the appropriate first aid response for various types of

exposure.
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Exposure Event

What type of exposure?

Ingestion

Swallowed

Inhalation

Breathed in

Eye Contact

In eyes

Skin Contact

On skin

Rinse mouth. Call a POISON CENTER or doctor immediately. Move person to fresh air. Keep comfortable for breathing.
Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to do.
If irritation persists, get medical attention.

Remove contaminated clothing.
Wash skin with plenty of soap and water.

If irritation occurs, get medical advice.
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Spill Occurs

Evacuate non-essential personnel and ensure adequate ventilation.

Don appropriate PPE (gloves, goggles, respirator, lab coat).

Contain the spill. Avoid generating dust.

Carefully sweep or shovel the solid material into a suitable,
labeled container for disposal.

Clean the spill area. Prevent runoff from entering drains.

Dispose of waste according to regulations.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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